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Compound of Interest

Compound Name: Lithium salicylate

Cat. No.: B1592833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

lithium salicylate powder, a compound of interest in pharmaceutical and chemical

applications. The information is presented to support research, development, and formulation

activities.

Core Physical and Chemical Properties
Lithium salicylate is the lithium salt of salicylic acid and is typically available as a white to off-

white crystalline powder.[1][2] It is known to be hygroscopic, meaning it readily absorbs

moisture from the air.[1][3] The compound is also heat-sensitive and should be stored at room

temperature in a dry, cool, and well-ventilated place.

Quantitative Physical Properties
The key quantitative physical properties of lithium salicylate are summarized in the table

below. It is important to note that lithium salicylate can exist in both anhydrous and

monohydrate forms, which affects its molecular weight. Discrepancies in reported density

values are also noted.
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Property Value Notes

Molecular Formula

Anhydrous:

C₇H₅LiO₃Monohydrate:

C₇H₇LiO₄

Molecular Weight
Anhydrous: ~144.05 g/mol

Monohydrate: ~162.1 g/mol

Calculated from molecular

formulas.

Melting Point >350 °C (decomposes) Decomposes upon heating.[3]

Boiling Point Not applicable Decomposes before boiling.

Density 1.428 g/cm³ (at 20°C)

One source reports 1.1300

g/cm³, but 1.428 g/cm³ is more

frequently cited in technical

data sheets.

pKa (of parent acid) ~2.97 (for Salicylic Acid)

As the salt of a strong base

and a weak acid, the solution's

pH is influenced by the pKa of

salicylic acid.

Solubility Profile
Quantitative solubility data for lithium salicylate in g/100mL is not readily available in the

surveyed literature. However, its qualitative solubility is well-documented.
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Solvent Solubility Notes

Water Soluble

Dissolves readily in water,

making it suitable for aqueous

applications.[1][4][5]

Ethanol Soluble

Also soluble in ethanol.[3] A

recrystallization method from

ethanol (2mL/g) suggests high

solubility.[3]

Organic Solvents Slightly Soluble
Limited solubility in non-polar

organic solvents.[1]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of a solid powder like lithium salicylate.

Determination of Melting Point (Decomposition)
The capillary method is a standard technique for determining the melting point of a crystalline

solid.

Apparatus:

Melting point apparatus (digital or oil bath)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry lithium salicylate powder is finely ground using

a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is tapped into the powder, and the tube is

inverted and gently tapped on a hard surface to pack the powder into the sealed end. The

packed sample height should be 2-3 mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature about 20-30 °C below the expected

decomposition temperature.

Observation: The heating rate is then reduced to 1-2 °C per minute. The temperature at

which the substance first shows signs of decomposition (e.g., discoloration, charring) is

recorded as the onset of decomposition. Since lithium salicylate decomposes at a high

temperature, a precise melting range is not typically observed.

Determination of Bulk Density
Bulk density is determined by measuring the volume of a known mass of the powder.

Apparatus:

Graduated cylinder (e.g., 100 mL)

Analytical balance

Spatula

Sieve (optional, to break up agglomerates)

Procedure:

Mass Measurement: A predetermined mass (e.g., 50 g) of lithium salicylate powder is

accurately weighed using an analytical balance.

Volume Measurement: The weighed powder is gently introduced into a graduated cylinder.

The cylinder is not tapped or shaken.

Reading: The volume occupied by the powder is read directly from the graduated cylinder.
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Calculation: The bulk density is calculated using the formula: Bulk Density = Mass of Powder

/ Volume of Powder

Determination of Solubility (Qualitative)
This protocol establishes the qualitative solubility of lithium salicylate in a given solvent.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer or stirring rod

Solvents (e.g., water, ethanol)

Procedure:

Solvent Addition: A fixed volume of the solvent (e.g., 3 mL) is added to a test tube.

Solute Addition: A small, measured amount of lithium salicylate powder (e.g., 100 mg) is

added to the solvent.

Mixing: The mixture is agitated vigorously using a vortex mixer or stirring rod for a set period

(e.g., 1-2 minutes).

Observation: The solution is observed to see if the solid has completely dissolved.

Incremental Addition: If the solid dissolves, further increments of the powder are added and

the process is repeated until the powder no longer dissolves, indicating a saturated solution.

The substance is classified as "soluble," "slightly soluble," or "insoluble" based on the

amount that dissolves.

Determination of pKa (via Potentiometric Titration of
Salicylic Acid)
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Since lithium salicylate is a salt, the relevant pKa is that of its parent acid, salicylic acid. This

can be determined by titrating a solution of salicylic acid with a strong base.

Apparatus:

pH meter with a calibrated electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)

Solution of salicylic acid in a suitable solvent (e.g., water or a water/ethanol mixture)

Procedure:

Sample Preparation: A known concentration of salicylic acid is prepared in a beaker.

Titration Setup: The beaker is placed on a magnetic stirrer, the pH electrode is immersed in

the solution, and the initial pH is recorded.

Titration: The standardized NaOH solution is added in small, precise increments from the

burette. After each addition, the solution is stirred, and the pH is recorded once it stabilizes.

Data Analysis: A titration curve is generated by plotting the pH (y-axis) versus the volume of

NaOH added (x-axis).

pKa Determination: The pKa is the pH at the half-equivalence point (the point at which half of

the acid has been neutralized by the base). This corresponds to the midpoint of the steepest

part of the titration curve.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for determining the decomposition point of

lithium salicylate powder.
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Workflow for Decomposition Point Determination
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Caption: A flowchart illustrating the key steps in determining the decomposition temperature of

lithium salicylate powder using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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